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Cat. No.: B14115663

Get Quote

Abstract
This technical guide provides a comprehensive overview of 4-Fluoro-2,5-diphenylpyridine, a

fluorinated heterocyclic compound with significant potential in medicinal chemistry and

materials science. The document details the molecule's core physicochemical properties,

proposes a logical synthetic pathway, and outlines a systematic approach to its analytical

characterization. Furthermore, this guide explores the rationale behind the strategic

incorporation of fluorine within the diphenylpyridine scaffold and discusses its potential

applications in drug discovery and development. The information presented herein is intended

for researchers, scientists, and professionals in the field of drug development, offering both

foundational knowledge and practical insights.

Introduction: The Strategic Value of Fluorinated
Pyridine Scaffolds
The pyridine ring is a ubiquitous and privileged scaffold in medicinal chemistry, forming the core

of numerous approved therapeutic agents.[1] Its ability to participate in hydrogen bonding and

its versatile substitution patterns make it a highly valuable pharmacophore. The strategic

introduction of fluorine atoms into such scaffolds has become a cornerstone of modern drug
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design.[2] Fluorine's unique properties, including its high electronegativity, small size, and

ability to form strong carbon-fluorine bonds, can profoundly influence a molecule's metabolic

stability, lipophilicity, binding affinity, and overall pharmacokinetic profile.[3][4]

4-Fluoro-2,5-diphenylpyridine combines the robust aromatic system of a diphenyl-substituted

pyridine with the advantageous properties of a fluorine substituent. This unique combination

suggests its potential as a valuable building block for the synthesis of novel bioactive

molecules and advanced materials. This guide aims to provide a detailed technical overview of

this promising compound.

Core Molecular Properties
A summary of the key physicochemical properties of 4-Fluoro-2,5-diphenylpyridine is

presented in the table below.

Property Value Source

Molecular Formula C₁₇H₁₂FN [5]

Molecular Weight 249.28 g/mol [5]

Canonical SMILES
C1=CC=C(C=C1)C2=NC=C(C

(=C2)F)C3=CC=CC=C3

CAS Number 1335110-58-1 [5]

Physical Appearance
Predicted to be a solid at room

temperature.

Solubility
Expected to be soluble in

common organic solvents.

Synthesis and Mechanistic Rationale
While a specific published synthesis for 4-Fluoro-2,5-diphenylpyridine is not readily available

in the peer-reviewed literature, a highly plausible and efficient synthetic route can be proposed

based on established cross-coupling methodologies. Chemical databases indicate that 4-
fluoro-2,5-diphenylpyridine is a downstream product of 4-fluoro-2-phenylpyridine, strongly

suggesting a final C-C bond formation at the 5-position of the pyridine ring.[6]
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A logical approach would involve a Suzuki or a similar palladium-catalyzed cross-coupling

reaction. The rationale for this choice lies in the high efficiency, functional group tolerance, and

widespread application of these reactions in the synthesis of biaryl compounds.

Proposed Synthetic Workflow
The proposed synthesis involves a two-step process starting from commercially available

precursors.
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Step 1: Suzuki Coupling

Step 2: C-H Arylation or Second Cross-Coupling
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Formation of second
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Caption: Proposed two-step synthesis of 4-Fluoro-2,5-diphenylpyridine.

Detailed Experimental Protocol (Proposed)
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This protocol is a proposed methodology based on standard cross-coupling procedures.

Step 1: Synthesis of 4-Fluoro-2-phenylpyridine

Reaction Setup: To an oven-dried round-bottom flask, add 2-bromo-4-fluoropyridine (1.0 eq),

phenylboronic acid (1.2 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq), and a base

such as potassium carbonate (2.0 eq).

Solvent Addition: Add a suitable solvent system, for example, a mixture of dioxane and water

(4:1).

Reaction Execution: Purge the mixture with an inert gas (e.g., argon or nitrogen) and heat to

reflux (typically 80-100 °C). Monitor the reaction progress by thin-layer chromatography

(TLC).

Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature. Add

water and extract the product with an organic solvent such as ethyl acetate. Combine the

organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel to yield 4-

fluoro-2-phenylpyridine.

Step 2: Synthesis of 4-Fluoro-2,5-diphenylpyridine

Reaction Setup: In a reaction vessel, combine 4-fluoro-2-phenylpyridine (1.0 eq), a second

equivalent of phenylboronic acid (1.5 eq), a suitable palladium catalyst (e.g., Pd(OAc)₂), a

ligand (e.g., SPhos), and a base (e.g., K₃PO₄).

Solvent Addition: Add an appropriate anhydrous solvent, such as toluene or dioxane.

Reaction Execution: De-gas the reaction mixture and heat under an inert atmosphere. The

reaction temperature will depend on the specific catalyst system used. Monitor the formation

of the product by TLC or LC-MS.

Work-up and Isolation: After cooling, quench the reaction with water and extract with an

organic solvent. Wash the combined organic extracts with brine, dry, and evaporate the

solvent.
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Purification: The final product, 4-Fluoro-2,5-diphenylpyridine, can be purified by column

chromatography or recrystallization.

Analytical Characterization
A thorough analytical characterization is essential to confirm the identity and purity of the

synthesized 4-Fluoro-2,5-diphenylpyridine. The following techniques are recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. For

fluorinated compounds, both ¹H and ¹³C NMR spectra will show characteristic couplings to the

¹⁹F nucleus.[7][8][9]

¹H NMR: The proton spectrum is expected to show complex multiplets in the aromatic region

(typically δ 7.0-9.0 ppm). The protons on the pyridine ring will exhibit coupling to the fluorine

atom.

¹³C NMR: The carbon spectrum will display signals for all 17 carbon atoms. The carbons of

the fluorinated pyridine ring will show characteristic C-F coupling constants (J-coupling),

which are invaluable for unambiguous signal assignment.[8][9] The carbon directly attached

to the fluorine will exhibit a large one-bond coupling (¹JCF), while other carbons in the ring

will show smaller two-, three-, and four-bond couplings.

¹⁹F NMR: A proton-decoupled ¹⁹F NMR spectrum should show a singlet, providing a clear

indication of the single fluorine environment.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

molecule. For 4-Fluoro-2,5-diphenylpyridine (C₁₇H₁₂FN), the expected exact mass can be

calculated. The mass spectrum should show a prominent molecular ion peak (M⁺) at m/z

249.28.[5]

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present. The IR spectrum of

4-Fluoro-2,5-diphenylpyridine is expected to show characteristic absorption bands for:
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Aromatic C-H stretching: ~3100-3000 cm⁻¹

Aromatic C=C stretching: ~1600-1450 cm⁻¹

Pyridine C=N stretching: ~1580 cm⁻¹

C-F stretching: ~1250-1000 cm⁻¹[10]

Analytical Workflow

Purified 4-Fluoro-2,5-
diphenylpyridine

NMR Spectroscopy
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Mass Spectrometry
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(e.g., HPLC or Elemental Analysis)

Structural Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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